Cas no 27701-90-2 (1-Azabicyclo[2.2.2]octane,4-iodo-)
27701-90-2 structure
Product Name:1-Azabicyclo[2.2.2]octane,4-iodo-
CAS No:27701-90-2
MF:C7H12IN
MW:237.081354141235
CID:281244
PubChem ID:141369
Update Time:2025-04-19
1-Azabicyclo[2.2.2]octane,4-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octane,4-iodo-
- 1-Azabicyclo(2.2.2)octane, 4-iodo-
- 4-iodo-1-azabicyclo[2.2.2]octane
- 27701-90-2
- DTXSID70182069
- SCHEMBL20830654
-
- Inchi: 1S/C7H12IN/c8-7-1-4-9(5-2-7)6-3-7/h1-6H2
- InChI Key: KLPGPCRMPAELML-UHFFFAOYSA-N
- SMILES: IC12CCN(CC1)CC2
Computed Properties
- Exact Mass: 237.00106
- Monoisotopic Mass: 237.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.77
- Boiling Point: 228.5°Cat760mmHg
- Flash Point: 92°C
- Refractive Index: 1.622
- PSA: 3.24
1-Azabicyclo[2.2.2]octane,4-iodo- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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